5-Chloro-3-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 5-chloro-3-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7ClN2O3/c9-5-3-7(14-6-1-2-6)8(10-4-5)11(12)13/h3-4,6H,1-2H2
• InChI Key: XEJIMDBMQHKRHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)Cl)[N+](=O)[O-]

Description

5-Chloro-3-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring a nitro group at the 2-position, a chlorine atom at the 5-position, and a cyclopropoxy substituent at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-cyclopropoxy-2-nitropyridine typically involves the nitration of 5-chloro-3-cyclopropoxypyridine. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid at low temperatures to introduce the nitro group at the 2-position of the pyridine ring .

Industrial Production Methods

Industrial production of 5-Chloro-3-cyclopropoxy-2-nitropyridine may involve continuous flow reactions to ensure high yield and purity. The process generally includes the use of automated systems to control reaction parameters such as temperature, pressure, and reagent concentrations .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 5-position can be substituted with other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions to form various oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Reduction: Catalysts like palladium on carbon (Pd/C) are commonly used for the reduction of the nitro group.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed for oxidation reactions.

Major Products Formed

Substitution: Products with different substituents at the 5-position.

Reduction: 5-Chloro-3-cyclopropoxy-2-aminopyridine.

Oxidation: Various oxidized derivatives depending on the specific oxidizing agent used.

Scientific Research Applications

5-Chloro-3-cyclopropoxy-2-nitropyridine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of advanced materials and as a precursor in the synthesis of dyes and pigments

Mechanism of Action

The mechanism of action of 5-Chloro-3-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also interact with enzymes and receptors, modulating their activity and influencing cellular pathways .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The following table summarizes key structural analogs of 5-Chloro-3-cyclopropoxy-2-nitropyridine and their properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features/Applications	References
5-Chloro-2-methoxy-3-nitropyridine	2-NO₂, 3-OCH₃, 5-Cl	C₆H₅ClN₂O₃	188.57	Intermediate in organic synthesis; methoxy enhances electron-withdrawing effects.
5-Chloro-2-hydroxy-3-nitropyridine	2-NO₂, 3-OH, 5-Cl	C₅H₃ClN₂O₃	174.54	Hydroxy group enables hydrogen bonding; used in heterocyclic derivatization.
5-Chloro-3-fluoro-2-nitropyridine	2-NO₂, 3-F, 5-Cl	C₅H₂ClFN₂O₂	176.53	Fluorine increases electronegativity; improves metabolic stability in drug candidates.
5-Chloro-3-methyl-2-nitropyridine	2-NO₂, 3-CH₃, 5-Cl	C₆H₅ClN₂O₂	172.57	Methyl group enhances lipophilicity; common in agrochemical intermediates.
2-Chloro-5-methyl-3-nitropyridine	2-Cl, 3-NO₂, 5-CH₃	C₆H₅ClN₂O₂	172.57	Bioactive intermediate; methyl at 5-position alters regioselectivity in reactions.
Target Compound	2-NO₂, 3-cyclopropoxy, 5-Cl	C₈H₇ClN₂O₃	214.61	Cyclopropoxy adds steric bulk; potential for unique binding in receptor-targeted molecules.	-

Key Observations:

• Electronic Effects : The nitro group at the 2-position is a strong electron-withdrawing group (EWG), common across analogs. Substituents at the 3-position (e.g., cyclopropoxy, methoxy, hydroxy) modulate electron density and steric hindrance. The cyclopropoxy group in the target compound likely reduces electrophilicity compared to smaller EWGs like fluorine .
• Solubility : Hydroxy and methoxy groups improve aqueous solubility via hydrogen bonding or polarity, whereas cyclopropoxy may reduce solubility due to its hydrophobic nature .